Cas no 1270419-56-1 (3-amino-3-4-methyl-3-(trifluoromethyl)phenylpropanoic acid)

• Product Name: 3-amino-3-4-methyl-3-(trifluoromethyl)phenylpropanoic acid
• CAS No: 1270419-56-1
• MF: C₁₁H₁₂F₃NO₂
• MW: 247.213693618774
• CID: 6231540
• PubChem ID: 165667822
• Update Time: 2025-10-31

3-amino-3-4-methyl-3-(trifluoromethyl)phenylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-amino-3-4-methyl-3-(trifluoromethyl)phenylpropanoic acid
• 3-amino-3-[4-methyl-3-(trifluoromethyl)phenyl]propanoic acid
• 1270419-56-1
• EN300-1938621

• Inchi： 1S/C11H12F3NO2/c1-6-2-3-7(9(15)5-10(16)17)4-8(6)11(12,13)14/h2-4,9H,5,15H2,1H3,(H,16,17)
• InChI Key： FCZKBNKCBOJTBU-UHFFFAOYSA-N
• SMILES： FC(C1=C(C)C=CC(=C1)C(CC(=O)O)N)(F)F

Computed Properties

• Exact Mass: 247.08201311g/mol
• Monoisotopic Mass: 247.08201311g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 63.3Ų

Additional information on 3-amino-3-4-methyl-3-(trifluoromethyl)phenylpropanoic acid

Comprehensive Overview of 3-Amino-3-(4-Methyl-3-(Trifluoromethyl)Phenyl)Propanoic Acid (CAS No. 1270419-56-1)

3-Amino-3-(4-methyl-3-(trifluoromethyl)phenyl)propanoic acid (CAS No. 1270419-56-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines an amino acid backbone with a trifluoromethylphenyl moiety, making it a valuable intermediate for drug discovery and material science applications. Its CAS registry number (1270419-56-1) is frequently searched in chemical databases, reflecting its relevance in synthetic chemistry.

The compound's structure features a propanoic acid core linked to a 4-methyl-3-(trifluoromethyl)phenyl group, which enhances its lipophilicity and metabolic stability—a critical factor in designing bioactive molecules. Researchers often explore derivatives of this compound for their potential in modulating enzyme activity or receptor binding, particularly in central nervous system (CNS) disorders. The trifluoromethyl group (-CF₃) is a hotspot in medicinal chemistry due to its electron-withdrawing properties and ability to improve pharmacokinetic profiles.

In recent years, the demand for fluorinated building blocks like 3-amino-3-(4-methyl-3-(trifluoromethyl)phenyl)propanoic acid has surged, driven by trends in precision medicine and sustainable chemistry. A common query among scientists is how to optimize the synthesis of this compound to achieve higher yields while minimizing environmental impact—a topic aligned with the principles of green chemistry. Advanced techniques such as flow chemistry and catalysis are being investigated to address these challenges.

The compound's applications extend beyond pharmaceuticals. Its aryl-propanoic acid scaffold is also studied in agrochemical formulations, where fluorinated compounds are prized for their pest-resistant properties. However, regulatory scrutiny on fluorinated chemicals necessitates thorough safety evaluations, prompting researchers to explore biodegradable alternatives or safer derivatives. This aligns with growing public interest in eco-friendly pesticides and reduced environmental persistence.

Analytical characterization of CAS No. 1270419-56-1 typically involves NMR spectroscopy, mass spectrometry, and HPLC purity testing. These methods ensure compliance with industry standards for intermediates used in GMP manufacturing. A frequently asked question in forums revolves around the compound's solubility profile and stability under various pH conditions, which are crucial for formulation development.

From a commercial perspective, suppliers of 3-amino-3-(4-methyl-3-(trifluoromethyl)phenyl)propanoic acid emphasize its role in custom synthesis and contract research organizations (CROs). The compound's patent landscape is another area of interest, with innovators seeking to protect novel synthetic routes or therapeutic applications. Searches for CAS 1270419-56-1 suppliers or technical data sheets reflect its industrial demand.

In summary, 3-amino-3-(4-methyl-3-(trifluoromethyl)phenyl)propanoic acid exemplifies the intersection of structural innovation and practical utility in modern chemistry. Its versatility underscores why it remains a focal point in both academic and industrial research, particularly in sectors prioritizing molecular diversity and functional group compatibility.